ethyl 4-{[2-(dimethylamino)ethyl]amino}-7,8-dimethyl-3-quinolinecarboxylate

• IUPAC Name: ethyl 4-[2-(dimethylamino)ethylamino]-7,8-dimethylquinoline-3-carboxylate
• InChI: InChI=1S/C18H25N3O2/c1-6-23-18(22)15-11-20-16-13(3)12(2)7-8-14(16)17(15)19-9-10-21(4)5/h7-8,11H,6,9-10H2,1-5H3,(H,19,20)
• InChI Key: LIMCNNJUMXUNTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C2C(=C(C=CC2=C1NCCN(C)C)C)C
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

Ethyl 4-{[2-(dimethylamino)ethyl]amino}-7,8-dimethyl-3-quinolinecarboxylate is a chemical compound that belongs to the quinoline family. It is also known as DMQX and is widely used in scientific research to study the effects of neurotransmitters on the central nervous system. DMQX is a potent antagonist of glutamate receptors and is used to investigate the role of glutamate in various physiological and pathological conditions.

Mechanism of Action

DMQX acts as a competitive antagonist of AMPA and kainate glutamate receptors, which are involved in the regulation of synaptic transmission and plasticity. By blocking these receptors, DMQX inhibits the excitatory effects of glutamate and reduces the activity of neurons in the central nervous system.
Biochemical and Physiological Effects:
DMQX has several biochemical and physiological effects on the central nervous system. It inhibits the activity of AMPA and kainate glutamate receptors, which are involved in synaptic transmission and plasticity. DMQX also reduces the release of glutamate and other neurotransmitters, which can lead to a decrease in neuronal activity. In addition, DMQX has been shown to have neuroprotective effects in various animal models of neurological diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMQX in lab experiments is its potency as a glutamate receptor antagonist. It is highly selective and has a low affinity for other receptors, which makes it a valuable tool for studying the effects of glutamate on the central nervous system. However, one of the limitations of using DMQX is its solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the use of DMQX in scientific research. One area of interest is the study of the role of glutamate in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. DMQX has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential therapeutic value. Another area of interest is the development of more potent and selective glutamate receptor antagonists, which could lead to the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of DMQX involves several steps, including the condensation of 2-dimethylaminoethylamine with 7,8-dimethylquinoline-3-carboxylic acid, followed by esterification with ethanol. The final product is obtained after purification through column chromatography and recrystallization.

Scientific Research Applications

DMQX is extensively used in scientific research to study the role of glutamate in various physiological and pathological conditions. It is a potent antagonist of glutamate receptors, which are involved in several neurological processes, including learning, memory, and synaptic plasticity. DMQX is also used to study the effects of glutamate on the central nervous system in conditions such as epilepsy, stroke, and neurodegenerative diseases.